2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione

• IUPAC Name: 2,2-dimethyl-4-(3-methylphenyl)-1H-imidazole-5-thione
• InChI: InChI=1S/C12H14N2S/c1-8-5-4-6-9(7-8)10-11(15)14-12(2,3)13-10/h4-7H,1-3H3,(H,14,15)
• InChI Key: GUXNCHZGLITIIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(NC2=S)(C)C
• Molecular Formula: C12H14N2S
• Molecular Weight: 218.32 g/mol

Description

2,2-Dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione (DIMIT) is a synthetic compound that has been used in scientific research for a variety of applications. It has been found to have a wide range of biochemical and physiological effects, as well as a variety of advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione is not yet fully understood. However, it is believed to involve the inhibition of the enzyme monoamine oxidase (MAO). MAO is an enzyme that is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione is thought to increase the levels of these neurotransmitters in the brain, resulting in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione has been found to have a variety of biochemical and physiological effects. These include increased levels of serotonin and dopamine in the brain, increased levels of norepinephrine in the brain, increased levels of energy and alertness, increased levels of focus and concentration, increased levels of motivation and drive, and improved mood.

Advantages and Limitations for Lab Experiments

2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize, making it a cost-effective compound to use in research. Additionally, it is a relatively stable compound, making it suitable for long-term storage and use in experiments. However, one of the main limitations of 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione is that it has limited solubility in water and other solvents, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research involving 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione. These include further studies into the mechanism of action of 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione, further studies into the biochemical and physiological effects of 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione, further studies into the pharmacokinetics and pharmacodynamics of 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione, further studies into the effects of 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione on the central nervous system, and further studies into the potential therapeutic applications of 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione. Additionally, further studies into the synthesis of 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione and the development of new methods of synthesis may be beneficial.

Synthesis Methods

2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione can be synthesized by a variety of methods. The most commonly used method is a two-step synthesis process, involving the reaction of 3-methylphenyl isocyanate with 2,2-dimethyl-2,5-dihydro-1H-imidazole to form the intermediate 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole, which is then reacted with thionyl chloride to form the final product, 2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione. Other methods of synthesis include the reaction of 3-methylphenyl isocyanate with 2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione, and the reaction of 3-methylphenyl isocyanate with 2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione in the presence of an acid catalyst.

Scientific Research Applications

2,2-dimethyl-4-(3-methylphenyl)-2,5-dihydro-1H-imidazole-5-thione has been used in a variety of scientific research applications. It has been used to study the structure-activity relationships of drugs, to investigate the mechanism of action of certain drugs, and to study the biochemical and physiological effects of certain drugs. It has also been used to study the pharmacokinetics and pharmacodynamics of drugs, as well as to study the effects of drugs on the central nervous system.